3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 3-methoxy-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C19H19NO4/c1-24-17-12-15(19(22)23)7-8-16(17)13-5-4-6-14(11-13)18(21)20-9-2-3-10-20/h4-8,11-12H,2-3,9-10H2,1H3,(H,22,23)
• InChI Key: ASBXWRGBYMQREZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC=C2)C(=O)N3CCCC3
• Molecular Formula: C19H19NO4
• DSSTOX Substance ID: DTXSID80692104
• Molecular Weight: 325.4 g/mol
• CAS RN: 1262010-91-2

Description

3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, also known as 3-MPC, is a compound with a unique chemical structure that has been studied for its potential applications in a variety of scientific research areas. It is a compound with a molecular weight of 265.34 g/mol, and it is soluble in water, methanol, and ethanol. 3-MPC has been found to be an effective inhibitor of the enzyme monoamine oxidase (MAO). MAO is an important enzyme involved in the metabolism of neurotransmitters, and its inhibition has been linked to a variety of physiological effects.

Scientific Research Applications

3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been studied for its potential applications in a variety of scientific research areas. It has been found to be an effective inhibitor of MAO, and this property has been used to study the effects of MAO inhibition on various physiological processes. In addition, 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been used to study the effects of MAO inhibition on the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been used to study the effects of MAO inhibition on the regulation of blood pressure, and its effects on the cardiovascular system.

Mechanism of Action

The mechanism of action of 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is related to its ability to inhibit the enzyme MAO. MAO is an important enzyme involved in the metabolism of neurotransmitters, and its inhibition has been linked to a variety of physiological effects. 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% works by binding to the active site of MAO, which prevents the enzyme from breaking down neurotransmitters. This leads to an increase in the levels of neurotransmitters in the brain, which can have a variety of effects on the body.
Biochemical and Physiological Effects
The inhibition of MAO by 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been linked to a variety of biochemical and physiological effects. It has been found to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can lead to an increase in mood, energy, and alertness. In addition, 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been found to have an antidepressant effect, and it has been used to treat depression in some cases. Furthermore, 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been found to have an anti-anxiety effect, which can help reduce stress and anxiety.

Advantages and Limitations for Lab Experiments

3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has many advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in a variety of solvents. In addition, it is soluble in water, methanol, and ethanol, making it suitable for use in a variety of laboratory protocols. However, there are some limitations to its use in laboratory experiments. It is not very soluble in organic solvents, and it is not very stable in acidic or basic solutions. Furthermore, it has a relatively short half-life, which can limit its use in longer-term experiments.

Future Directions

There are a number of potential future directions for the use of 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% in scientific research. It could be used to study the effects of MAO inhibition on the regulation of blood pressure, and its effects on the cardiovascular system. In addition, it could be used to study the effects of MAO inhibition on the metabolism of other neurotransmitters, such as acetylcholine and gamma-aminobutyric acid (GABA). Furthermore, it could be used to study the effects of MAO inhibition on the development of neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. Finally, 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% could be used to study the effects of MAO inhibition on the regulation of hormones, such as cortisol and adrenaline.

Synthesis Methods

The synthesis of 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is achieved through a process known as the Knoevenagel condensation. This involves the reaction of aldehydes with ketones in the presence of a base catalyst. In the case of 3-Methoxy-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%, the aldehyde is 3-methoxybenzaldehyde and the ketone is 4-(3-pyrrolidinylcarbonylphenyl)acetone. The reaction is carried out in a solvent such as ethanol, and a base such as potassium carbonate is added to catalyze the reaction. The reaction produces a product known as the Knoevenagel adduct, which can then be purified by recrystallization.